molecular formula C9H14O2 B8590372 Acetic acid, 2-cyclopropylidene-, 1,1-dimethylethyl ester

Acetic acid, 2-cyclopropylidene-, 1,1-dimethylethyl ester

Cat. No.: B8590372
M. Wt: 154.21 g/mol
InChI Key: IIXCTJHSSZIXPI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Acetic acid, 2-cyclopropylidene-, 1,1-dimethylethyl ester is a useful research compound. Its molecular formula is C9H14O2 and its molecular weight is 154.21 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C9H14O2

Molecular Weight

154.21 g/mol

IUPAC Name

tert-butyl 2-cyclopropylideneacetate

InChI

InChI=1S/C9H14O2/c1-9(2,3)11-8(10)6-7-4-5-7/h6H,4-5H2,1-3H3

InChI Key

IIXCTJHSSZIXPI-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)OC(=O)C=C1CC1

Origin of Product

United States

Synthesis routes and methods

Procedure details

At room temperature, 55 ml (55 mmol) of a 1 M solution of tetra-n-butylammonium fluoride in THF were added dropwise to a solution of 9.65 g (55.34 mmol) of [(1-ethoxycyclopropyl)oxy](trimethyl)silane, 25 g (66.41 mmol) of tert-butyl (triphenyl-λ5-phosphanylidene)-acetate and 8.11 g (66.41 mmol) of benzoic acid in 240 ml of THF. After 1 h of stirring, the reaction mixture was heated to 80° C. and stirred at this temperature for 2 h. Using a rotary evaporator, the solvent was then distilled off (200 mbar, bath temperature 40° C.). The residue obtained was taken up in diethyl ether and the mixture was cooled to 4° C. and allowed to stand at this temperature for 1 h. The resulting precipitate (triphenylphosphane oxide) was filtered off. Using a rotary evaporator, the filtrate was then freed from the solvent. The crude product obtained was purified chromatographically on silica gel (mobile phase cyclohexane/ethyl acetate 20:1). This gave 3.58 g (42% of theory) of the title compound.
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